Cas no 2803468-12-2 (Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride)

• Product Name: Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride
• CAS No: 2803468-12-2
• MF: C₈H₁₅ClF₃N
• MW: 217.659611940384
• CID: 5309252
• Update Time: 2025-10-30

Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride

• Inchi： 1S/C8H14F3N.ClH/c1-12-7-4-2-3-6(5-7)8(9,10)11;/h6-7,12H,2-5H2,1H3;1H
• InChI Key： PQGJJBPLNJYLAR-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CC(NC)CCC1)(F)F

Additional information on Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride

Compound Overview: Methyl-(3-Trifluoromethyl-Cyclohexyl)-Amine Hydrochloride

Methyl-(3-Trifluoromethyl-Cyclohexyl)-Amine Hydrochloride, also known by its CAS number 2803468-12-2, is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with a trifluoromethyl group and a methylamine moiety. The hydrochloride salt form ensures its stability and solubility in various solvents, making it ideal for use in research and development settings.

The synthesis of Methyl-(3-Trifluoromethyl-Cyclohexyl)-Amine Hydrochloride involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. The introduction of the trifluoromethyl group is achieved through electrophilic substitution or other advanced synthetic techniques. Subsequent steps involve the attachment of the methylamine group, followed by acidification to form the hydrochloride salt. This compound has been extensively studied for its potential in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

Recent studies have highlighted the importance of fluorinated compounds like Methyl-(3-Trifluoromethyl-Cyclohexyl)-Amine Hydrochloride in enhancing drug efficacy and bioavailability. The trifluoromethyl group, a key feature of this compound, contributes to its unique pharmacokinetic properties, including improved metabolic stability and enhanced lipophilicity. These attributes make it an attractive candidate for use in drug delivery systems and as a building block for more complex molecular structures.

In terms of applications, Methyl-(3-Trifluoromethyl-Cyclohexyl)-Amine Hydrochloride has shown promise in several therapeutic areas. For instance, it has been investigated for its potential role in treating central nervous system disorders, where its ability to cross the blood-brain barrier is particularly advantageous. Additionally, this compound has been explored as a lead molecule in the development of anticancer agents, leveraging its ability to modulate key cellular pathways involved in tumor growth and metastasis.

The environmental impact of Methyl-(3-Trifluoromethyl-Cyclohexyl)-Amine Hydrochloride has also been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that while this compound exhibits moderate environmental persistence, its toxicity profile is relatively low compared to other fluorinated compounds. These insights are critical for ensuring responsible use and disposal practices within industrial settings.

From a structural standpoint, the cyclohexane ring in Methyl-(3-Trifluoromethyl-Cyclohexyl)-Amine Hydrochloride provides a rigid framework that enhances molecular stability. The trifluoromethyl group not only imparts electronic effects but also contributes to steric hindrance, which can influence the compound's interaction with biological targets. This combination of electronic and steric properties makes it an invaluable tool in medicinal chemistry.

In conclusion, Methyl-(3-Trifluoromethyl-Cyclohexyl)-Amine Hydrochloride stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with favorable pharmacokinetic properties, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern medicine.